Cas no 391865-51-3 (L-Phenylalanine, N-(hexadecylsulfonyl)-)

• Product Name: L-Phenylalanine, N-(hexadecylsulfonyl)-
• CAS No: 391865-51-3
• MF: C₂₅H₄₃NO₄S
• MW: 453.678226709366
• CID: 1508150
• Update Time: 2024-08-24

L-Phenylalanine, N-(hexadecylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-(hexadecylsulfonyl)-

• Inchi： 1S/C25H43NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21-31(29,30)26-24(25(27)28)22-23-19-16-15-17-20-23/h15-17,19-20,24,26H,2-14,18,21-22H2,1H3,(H,27,28)/t24-/m0/s1
• InChI Key： OXXYDEUWOSWEFK-DEOSSOPVSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)NS(CCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 453.29149

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 586.7±60.0 °C(Predicted)
• PSA: 83.47
• pka: 3.31±0.10(Predicted)